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inogatran inogatran
Brand Name: Vulcanchem
CAS No.: 155415-08-0
VCID: VC0133910
InChI: InChI=1S/C21H38N6O4/c22-21(23)25-11-6-10-24-19(30)17-9-4-5-12-27(17)20(31)16(26-14-18(28)29)13-15-7-2-1-3-8-15/h15-17,26H,1-14H2,(H,24,30)(H,28,29)(H4,22,23,25)/t16-,17+/m1/s1
SMILES: C1CCC(CC1)CC(C(=O)N2CCCCC2C(=O)NCCCN=C(N)N)NCC(=O)O
Molecular Formula: C21H38N6O4
Molecular Weight: 438.6 g/mol

inogatran

CAS No.: 155415-08-0

Main Products

VCID: VC0133910

Molecular Formula: C21H38N6O4

Molecular Weight: 438.6 g/mol

inogatran - 155415-08-0

CAS No. 155415-08-0
Product Name inogatran
Molecular Formula C21H38N6O4
Molecular Weight 438.6 g/mol
IUPAC Name 2-[[(2R)-3-cyclohexyl-1-[(2S)-2-[3-(diaminomethylideneamino)propylcarbamoyl]piperidin-1-yl]-1-oxopropan-2-yl]amino]acetic acid
Standard InChI InChI=1S/C21H38N6O4/c22-21(23)25-11-6-10-24-19(30)17-9-4-5-12-27(17)20(31)16(26-14-18(28)29)13-15-7-2-1-3-8-15/h15-17,26H,1-14H2,(H,24,30)(H,28,29)(H4,22,23,25)/t16-,17+/m1/s1
Standard InChIKey CDPROXZBMHOBTQ-SJORKVTESA-N
Isomeric SMILES C1CCC(CC1)C[C@H](C(=O)N2CCCC[C@H]2C(=O)NCCCN=C(N)N)NCC(=O)O
SMILES C1CCC(CC1)CC(C(=O)N2CCCCC2C(=O)NCCCN=C(N)N)NCC(=O)O
Canonical SMILES C1CCC(CC1)CC(C(=O)N2CCCCC2C(=O)NCCCN=C(N)N)NCC(=O)O
Synonyms H 314-27
H-314-27
H314-27
inogatran
N-(2-(2-(((3-((aminoiminomethyl)amino)propyl)amino)carbonyl)-1-piperidinyl)-1-(cyclohexylmethyl)-2-oxo-ethyl)glycine
PubChem Compound 66005
Last Modified Nov 11 2021
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